Cas no 864939-51-5 (4-benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide
• CAS No: 864939-51-5
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 6472179
• Update Time: 2025-10-29

4-benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-nitrophenyl)benzamide
• Benzamide, 4-[[ethyl(phenylmethyl)amino]sulfonyl]-N-(3-nitrophenyl)-

• Inchi： 1S/C22H21N3O5S/c1-2-24(16-17-7-4-3-5-8-17)31(29,30)21-13-11-18(12-14-21)22(26)23-19-9-6-10-20(15-19)25(27)28/h3-15H,2,16H2,1H3,(H,23,26)
• InChI Key： ANOBCWKYVMZLIP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide

Introduction to 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide (CAS No. 864939-51-5)

4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide, with the CAS number 864939-51-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl and ethyl sulfamoyl group, as well as a nitrophenyl substituent, which collectively contribute to its potential therapeutic applications.

The molecular formula of 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide is C₁₉H₂₀N₄O₃S, and its molecular weight is 376.44 g/mol. The compound's structure consists of a benzamide core with a sulfamoyl group attached to the benzene ring, and a nitrophenyl substituent on the amide nitrogen. These functional groups play crucial roles in the compound's biological activity and pharmacological properties.

In recent years, 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide has been studied for its potential as an anti-inflammatory and anti-cancer agent. Research has shown that the compound exhibits significant inhibitory effects on various inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide has also demonstrated potent anti-cancer activity. Studies have indicated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide could be a valuable lead compound for the development of novel cancer therapeutics.

The synthesis of 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide typically involves multi-step reactions, including the formation of the sulfamoyl group and the attachment of the nitrophenyl substituent. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for pharmaceutical applications.

In terms of pharmacokinetics, preliminary studies have shown that 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to fully characterize its pharmacokinetic profile and to assess its safety in preclinical and clinical settings.

The potential therapeutic applications of 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide are not limited to inflammation and cancer. Recent studies have explored its effects on other diseases such as neurodegenerative disorders and metabolic syndromes. For instance, preliminary data suggest that the compound may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells.

To further advance the development of 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide, ongoing research is focusing on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to refine the molecule's design to achieve better therapeutic outcomes with fewer side effects.

In conclusion, 4-Benzyl(ethyl)sulfamoyl-N-(3-nitrophenyl)benzamide (CAS No. 864939-51-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.